Telotristat Etiprate long-term safety profile evaluation

Author: Smolecule Technical Support Team. **Date**: February 2026

Compound Focus: **Telotristat Etiprate**

CAS No.: 1137608-69-5

Cat. No.: S548886

Get Quote

Long-Term Safety Profile of Telotristat Ethyl

The table below summarizes the long-term safety data for Telotristat Ethyl, pooled from five clinical trials (two phase II and three phase III) involving 239 patients with carcinoid syndrome [1].

Safety Parameter	Findings
Patient Population	Patients with carcinoid syndrome diarrhea inadequately controlled by somatostatin analogs (SSAs) [1].
Duration of Exposure	Mean 1.3 years (median 1.1 years; range: 1 week to 5.7 years). Total exposure: 309 patient-years [1].
Common Adverse Effects	Nausea, headache, increased γ-glutamyltransferase (GGT), depression, peripheral edema, flatulence, decreased appetite, pyrexia, abdominal pain, constipation [2].
Serious Adverse Events (SAEs)	The leading causes of hospitalization were related to gastrointestinal disorders or the underlying neuroendocrine tumor and its treatment [1].

© 2026 Smolecule. All rights reserved.

Safety Parameter	Findings
Mortality	Survival estimates were **93% at 1 year, 88% at 2 years, and 77% at 3 years**. Nearly all deaths were due to disease progression or complications; none were attributed to Telotristat Ethyl [1].
Overall Conclusion	The drug has a **favorable long-term safety profile** and is well tolerated in this patient population [1].

Key Safety Considerations

Beyond the general safety data, several specific considerations are important for researchers and clinicians.

- **Constipation and GI Risk**: Telotristat ethyl reduces bowel movement frequency. **Severe constipation** resulting in gastrointestinal obstruction or perforation has been reported, particularly at the higher, non-recommended dose of 500 mg three times daily. As patients with metastatic carcinoid tumors may have an impaired GI tract, it is recommended to monitor for constipation and severe abdominal pain and discontinue the drug if they occur [2].
- **Hepatotoxicity**: In clinical trials, transient, asymptomatic elevations in liver enzymes (ALT in 4-5% and GGT in 6-9% of subjects) were observed. No clinically apparent liver injury with jaundice was reported. The likelihood of Telotristat ethyl causing clinically significant liver injury is scored as "E" (unlikely) [3].
- **Drug Interactions**: Two key interactions are noted [2]:
  - **Short-acting Octreotide**: Co-administration significantly reduces the systemic exposure (AUC) to Telotristat ethyl and its active metabolite. It is recommended to administer short-acting octreotide **at least 30 minutes after** taking Telotristat ethyl.
  - **CYP3A4 Substrates**: Telotristat ethyl can decrease the systemic exposure of drugs metabolized by the CYP3A4 pathway (e.g., midazolam). The efficacy of concomitant CYP3A4 substrates, especially those with a narrow therapeutic index, should be monitored.

Experimental Protocols for Safety Data

The long-term safety data was generated through a pooled analysis of multiple clinical studies. The methodology is outlined below.

© 2026 Smolecule. All rights reserved.



Click to download full resolution via product page

Figure 1: Workflow for the pooled long-term safety analysis of Telotristat Ethyl [1].

- **Study Selection**: The analysis pooled safety data from five clinical trials: one phase II dose-finding study, one phase II randomized study, two pivotal phase III randomized, placebo-controlled studies (TELESTAR and TELECAST), and one ongoing open-label extension study (TELEPATH) [1].
- **Data Extraction**: Adverse events (AEs) were pooled across all studies. All serious AEs (SAEs), including fatal events, were collected as part of routine safety surveillance according to Good Clinical Practice (GCP) guidelines. Each SAE was reviewed for a potential causal relationship with the study drug [1].
- **Patient Population and Follow-up**: The analysis included all 239 patients who received Telotristat ethyl in any of the five studies. This allowed for the collection of long-term safety data, with a total drug exposure of 309 patient-years [1].

© 2026 Smolecule. All rights reserved.

- **Outcome Assessment**: The review focused on the causes of hospitalization and death. Overall survival was estimated using standard methods, and causes of death were categorized based on a review of individual patient narratives [1].

Mechanism of Action and Pathway

Telotristat ethyl is a novel, oral inhibitor of tryptophan hydroxylase (TPH), the rate-limiting enzyme in the synthesis of serotonin (5-hydroxytryptamine, 5-HT) outside the central nervous system [1] [4]. This mechanism is central to its efficacy and safety profile.



Click to download full resolution via product page

Figure 2: Telotristat Ethyl inhibits the synthesis of peripheral serotonin, reducing carcinoid syndrome symptoms [1] [4].

- **Peripheral Serotonin Inhibition**: By specifically inhibiting the TPH enzyme in the periphery, Telotristat ethyl reduces the overproduction of serotonin by neuroendocrine tumors. This addresses a principal cause of carcinoid syndrome diarrhea without affecting central nervous system serotonin levels, as the drug is designed to have limited penetration of the blood-brain barrier [4].

© 2026 Smolecule. All rights reserved.

- **Biochemical Efficacy**: The drug's activity is confirmed by measuring a reduction in urinary 5-hydroxyindoleacetic acid (u5-HIAA), a serotonin metabolite, which is a key biomarker in clinical trials [4].

Objective Comparison with Alternatives

A direct quantitative comparison of long-term safety between Telotristat ethyl and other specific therapies was not found in the search results. However, its role and performance can be contextualized.

- **Placebo in Clinical Trials**: In the 12-week, phase III TELESTAR trial, the incidence of overall adverse events was similar between the Telotristat ethyl and placebo groups. Common AEs like nausea and headache occurred at a higher rate in the active treatment group, but no new safety signals emerged compared to placebo during the trial period [1] [2].
- **Adjunct to Somatostatin Analogs (SSAs)**: Telotristat ethyl is not a replacement for SSAs but is used as an adjunctive therapy. Its safety profile is considered in addition to that of SSAs. The pooled safety data reflects this combination, showing that the add-on therapy is well-tolerated over the long term [1] [2].
- **Older Serotonin-Inhibiting Therapies**: Earlier attempts to inhibit serotonin for carcinoid syndrome, using drugs like parachlorophenylalanine (pCPA), were abandoned due to unacceptable neurologic and psychiatric side effects. Telotristat ethyl was specifically designed to not cross the blood-brain barrier, which is considered a key factor in its improved safety and tolerability profile [4].

Conclusion

Based on the analysis of pooled clinical trial data, **Telotristat Ethyl demonstrates a favorable and well-tolerated long-term safety profile** in patients with carcinoid syndrome, with over 300 patient-years of exposure. The most significant safety consideration is the management of constipation. Safety data is primarily derived from its use as an add-on therapy to somatostatin analogs, and its unique mechanism of action—inhibiting peripheral serotonin synthesis—underpins both its efficacy and its safety relative to older, non-selective agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved.

References

1. Long-Term Safety Experience with Telotristat Ethyl Across ... [pmc.ncbi.nlm.nih.gov]

2. Telotristat Monograph for Professionals [drugs.com]

3. Telotristat - LiverTox - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

4. Telotristat Etiprate, a Novel Serotonin Synthesis Inhibitor, in ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Telotristat Etiprate long-term safety profile evaluation]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548886#telotristat-etiprate-long-term-safety-profile-evaluation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

© 2026 Smolecule. All rights reserved.